2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 2-(3-hydroxyphenyl)-N-[2-(3-methoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C17H19NO3/c1-21-16-7-3-4-13(11-16)8-9-18-17(20)12-14-5-2-6-15(19)10-14/h2-7,10-11,19H,8-9,12H2,1H3,(H,18,20)
• InChI Key: BTIQBQGIEHNSQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCNC(=O)CC2=CC(=CC=C2)O

Description

2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide is a synthetic acetamide derivative characterized by a 3-hydroxyphenyl group attached to the α-carbon of the acetamide core and a 3-methoxyphenethyl moiety linked to the nitrogen atom. Its design incorporates substituents aimed at optimizing water solubility and metabolic stability, critical for pharmacokinetic performance .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide typically involves the reaction of 3-hydroxybenzaldehyde with 3-methoxyphenethylamine in the presence of acetic anhydride. The reaction conditions often include a solvent such as ethanol or methanol and a catalyst like hydrochloric acid. The mixture is usually heated under reflux to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Nucleophiles like sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of 3-hydroxybenzaldehyde derivatives.

Reduction: Formation of 3-hydroxyphenethylamine derivatives.

Substitution: Formation of various substituted phenethylamine derivatives.

Scientific Research Applications

2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide is a chemical compound with the molecular formula $C_{17}H_{19}NO_3$ . Research on diphenethylamines, which include this compound, has revealed their potential as antinociceptive agents .

Scientific Research Applications

• Antinociceptive Efficacy: Diphenethylamines, including derivatives related to 2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide, have demonstrated antinociceptive effects . These compounds have shown increased potency compared to U50,488 in writhing assays without causing motor impairment .
• KOP Receptor Interaction: Studies have explored the interaction of diphenethylamines with the KOP (kappa opioid receptor) . The presence of a 3-hydroxyl group in these compounds appears to facilitate favorable interaction with the KOP receptor in vitro . Specifically, modifications at the N-substituent, such as N-CPeM and N-CHM substitutions, can significantly enhance KOP receptor affinity and selectivity .
• Functional Opioid Activity: 2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide derivatives have been evaluated for their functional activity at the human KOP receptor . Some derivatives have demonstrated high efficacy, acting as full agonists with greater than 80% response compared to the KOP agonist U69,593 .

Mechanism of Action

The mechanism of action of 2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide involves its interaction with specific molecular targets and pathways. The hydroxy and methoxy groups play a crucial role in its binding affinity and activity. The compound may interact with enzymes, receptors, or other proteins, leading to various biological effects. For example, its antioxidant activity may involve scavenging free radicals and reducing oxidative stress.

Comparison with Similar Compounds

Comparison with Similar Acetamide Derivatives

Structural and Functional Comparisons

The pharmacological and physicochemical properties of acetamide derivatives are highly dependent on substituent positioning and electronic effects. Below is a comparative analysis of key compounds:

Compound	Substituents	Pharmacological Activity	Key Findings
2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide (Target Compound)	- α-C: 3-hydroxyphenyl - N: 3-methoxyphenethyl	Melatonergic receptor binding (predicted)	Enhanced metabolic stability due to methoxy group; optimized for receptor interaction .
N-{2-[(3-Hydroxyphenyl)(3-methoxyphenyl)amino]ethyl}acetamide (Cpd 15)	- Ethylenediamine bridge with 3-hydroxyphenyl and 3-methoxyphenyl groups	MT1/MT2 receptor agonist	Improved water solubility via ethylenediamine linker; molecular docking confirms receptor binding .
N-(3-Hydroxyphenyl)acetamide	- N: 3-hydroxyphenyl	Intermediate for 5-HT4 receptor-targeting antidepressants	Simpler structure with lower lipophilicity; limited blood-brain barrier penetration .
N-(4-Hydroxyphenethyl)acetamide (Cpd 2)	- N: 4-hydroxyphenethyl	No cytotoxicity (IC50 > 100 μM in cancer cell lines)	Hydroxyl position (para vs. meta) reduces metabolic stability compared to methoxy substituents .
2-(4-Chloro-3-methylphenoxy)acetamide derivatives	- α-C: 4-chloro-3-methylphenoxy	Antimicrobial (gram-positive bacteria and fungi)	Phenoxy linkage enhances electron-withdrawing effects, improving antimicrobial activity .

Pharmacological and Physicochemical Insights

• Metabolic Stability : The 3-methoxyphenethyl group in the target compound likely reduces oxidative metabolism compared to hydroxylated analogs (e.g., N-(4-hydroxyphenethyl)acetamide) .
• Receptor Binding : Ethylenediamine-linked analogs (e.g., Cpd 15) exhibit stronger MT1/MT2 affinity due to conformational flexibility, whereas the target compound’s rigid phenethyl group may favor selective receptor interactions .
• Antimicrobial vs. Central Nervous System (CNS) Activity: Phenoxy derivatives (e.g., ) prioritize antimicrobial activity via polar substituents, while methoxy/hydroxyl groups in the target compound and Cpd 15 align with CNS-targeted designs .

Biological Activity

The compound 2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide is a derivative of phenethylamine and acetamide, notable for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The molecular formula of 2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide is $C_{17}H_{19}NO_3$ with a molecular weight of 285.34 g/mol. Its structure features a hydroxyphenyl group and a methoxyphenethyl group linked by an acetamide bond, contributing to its unique chemical reactivity and biological properties.

Antioxidant Properties

Research indicates that the phenolic hydroxyl group in this compound can act as a free radical scavenger , potentially reducing oxidative stress in biological systems. This property is crucial for protecting cells from oxidative damage, which is implicated in various diseases, including cancer and neurodegenerative disorders.

Antinociceptive Effects

In studies assessing pain relief, similar compounds have demonstrated significant antinociceptive effects. For instance, certain diphenethylamines have shown increased potency in writhing assays compared to standard analgesics. These findings suggest that 2-(3-Hydroxyphenyl)-N-(3-methoxyphenethyl)acetamide may exhibit similar analgesic properties, warranting further investigation into its efficacy as a pain management agent .

The mechanism of action appears to involve interactions with specific molecular targets. For example, compounds with similar structures have been shown to interact with opioid receptors, influencing pain pathways in the central nervous system. The presence of hydroxyl groups enhances binding affinity to these receptors, suggesting that modifications in the structure can significantly affect biological activity .

Study on Rheumatoid Arthritis

A study evaluated a related compound in a rat model of rheumatoid arthritis (RA), where it effectively controlled pain hypersensitivity at doses around 30 mg/kg/day. This underscores the potential therapeutic application of phenethylamine derivatives in managing chronic pain conditions like RA .

Inhibition of Cholinesterases

Another area of interest is the inhibition of cholinesterases (AChE and BChE), critical enzymes in neurotransmitter regulation. Substituted acetamides have been shown to selectively inhibit BChE, which could be beneficial in treating conditions such as Alzheimer's disease where BChE activity is upregulated . The structure-activity relationship studies indicate that modifications to the acetamide moiety can enhance selectivity and potency against these enzymes.

Data Summary

Activity	Effect	Reference
Antioxidant	Reduces oxidative stress
Antinociceptive	Significant pain relief in RA model
Cholinesterase Inhibition	Selective inhibition of BChE